2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide

• Molecular Formula: C16H12Cl3N5OS
• Molecular Weight: 428.7 g/mol
• IUPAC Name: 2-[[4-amino-5-(3,4-dichlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C16H12Cl3N5OS/c17-10-2-4-11(5-3-10)21-14(25)8-26-16-23-22-15(24(16)20)9-1-6-12(18)13(19)7-9/h1-7H,8,20H2,(H,21,25)
• InChI Key: WHUYWKQPFJJSBT-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC(=O)CSC2=NN=C(N2N)C3=CC(=C(C=C3)Cl)Cl)Cl

Description

2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide, also known as ACT-335827, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of triazole-based compounds and has been the subject of numerous studies to explore its potential uses.

Mechanism of Action

2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide works by inhibiting the activity of an enzyme called dipeptidyl peptidase 4 (DPP4). DPP4 is involved in the regulation of glucose metabolism and immune function, and its inhibition has been shown to have therapeutic effects in a variety of diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide are largely related to its inhibition of DPP4. By inhibiting DPP4, 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide can increase the levels of certain hormones that regulate glucose metabolism and immune function. This can have therapeutic effects in a variety of diseases, including diabetes and inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide is its relatively simple synthesis method, which makes it accessible to researchers in a laboratory setting. Additionally, its inhibition of DPP4 makes it a valuable tool for studying the role of this enzyme in various diseases. However, one limitation of 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide is its specificity for DPP4, which may limit its usefulness in studying other enzymes or pathways.

Future Directions

There are many potential future directions for research involving 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide. One area of interest is its potential use in treating diabetes, as its inhibition of DPP4 may improve glucose metabolism. Additionally, its anti-inflammatory properties make it a promising candidate for treating inflammatory disorders. Further studies are needed to fully understand the potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide involves the reaction of 4-chlorophenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol to form the final product. The synthesis is relatively straightforward and can be carried out in a laboratory setting.

Scientific Research Applications

2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide has shown promise in a variety of scientific applications. It has been studied for its potential use in treating cancer, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use in treating inflammation, as it has been shown to reduce inflammation in animal models.